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Compound of Interest

Compound Name: Dicamba-13C6

Cat. No.: B6594488 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth technical overview of the safety, handling, and

toxicological profile of Dicamba-13C6. Given that isotopically labeled compounds are generally

assumed to have the same toxicological and hazardous properties as their unlabeled

counterparts, this guide leverages data from both Dicamba and its 13C6-labeled form to

provide a comprehensive safety profile. The primary physical difference is the molecular

weight.

Chemical Identification and Physical Properties
Dicamba-13C6 is the isotopically labeled version of Dicamba, a selective herbicide of the

benzoic acid family.[1] The six carbon atoms in the phenyl ring have been replaced with the

Carbon-13 isotope.

Table 1: Chemical and Physical Properties of Dicamba-13C6 and Dicamba
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Property Dicamba-13C6
Dicamba
(unlabeled)

References

Systematic Name

3,6-Dichloro-2-
methoxybenzoic
acid-(ring-13C6)

3,6-dichloro-2-
methoxybenzoic
acid

[2]

CAS Number 1173023-06-7 1918-00-9 [1][3]

Molecular Formula ¹³C₆C₂H₆Cl₂O₃ C₈H₆Cl₂O₃ [4]

Molecular Weight 226.99 g/mol 221.04 g/mol [5]

Appearance

White to brown

crystalline solid;

powder

White solid herbicide [4][6]

Melting Point 112-116 °C 114-116 °C [4]

Water Solubility Fully soluble Highly soluble [7][8][9]

Vapor Pressure Not available
18 mmHg @ 20°C (as

water)
[7][8]

| Density | Not available | 1.16 - 1.18 g/cm³ |[7][8] |

Hazard Identification and Classification
Dicamba is classified as a hazardous substance. It is harmful if swallowed and can cause

severe eye irritation, with the potential for permanent eye injury.[7][10]

Table 2: GHS Hazard Classification for Dicamba
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Hazard Class Category Hazard Statement References

Acute Toxicity, Oral Category 4
H302: Harmful if
swallowed

Serious Eye

Damage/Irritation
Category 1 / 2A

H318/H319: Causes

serious eye

damage/irritation

[11]

Skin Irritation Category 2 Causes skin irritation [12]

| Hazardous to the Aquatic Environment, Chronic | Category 3 | H412: Harmful to aquatic life

with long lasting effects |[11] |

Signal Word: Danger or Warning[11][13]

Experimental Protocols
The toxicological data presented in this guide are typically derived from standardized testing

protocols, such as those established by the Organisation for Economic Co-operation and

Development (OECD). These guidelines ensure data reliability and comparability.

Acute Oral Toxicity (LD50): This is generally determined using a method aligned with OECD

Test Guideline 423 (Acute Oral toxicity – Acute Toxic Class Method). In this protocol, a

stepwise procedure is used with a small number of animals per step. The method involves

administering the test substance by gavage to fasted animals. The animals are observed for

up to 14 days for signs of toxicity and mortality. The LD50 is the statistically estimated dose

that would be lethal to 50% of the test population.

Dermal Toxicity (LD50): Dermal toxicity is assessed following protocols similar to OECD Test

Guideline 402 (Acute Dermal Toxicity). The substance is applied to a shaved area of the skin

of the test animals (often rabbits or rats) for 24 hours. The animals are then observed for 14

days for signs of toxicity and mortality at the site of application and systemically.[1]

Eye Irritation: The potential for eye irritation is evaluated using methods like OECD Test

Guideline 405 (Acute Eye Irritation/Corrosion). A small amount of the test substance is
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applied to one eye of an experimental animal (typically a rabbit). The eyes are examined and

scored for irritation (redness, swelling, discharge) at specific intervals for up to 21 days.[1]

Aquatic Toxicity (LC50): The acute toxicity to fish is often determined using OECD Test

Guideline 203 (Fish, Acute Toxicity Test). Fish (such as rainbow trout or bluegill sunfish) are

exposed to various concentrations of the chemical in water for a 96-hour period.[9][14]

Mortality is recorded at 24, 48, 72, and 96 hours, and the concentration that is lethal to 50%

of the fish (LC50) is calculated.[9][14]

Toxicology and Ecotoxicology Data
Human Health Toxicology Symptoms of poisoning following ingestion may include loss of

appetite, vomiting, muscle weakness, slowed heart rate, and shortness of breath.[1][14] In

severe cases, effects on the central nervous system, metabolic acidosis, and renal failure have

been reported.[1] Inhalation can cause irritation to the nose, throat, and lungs.[6]

Table 3: Acute Toxicity Data for Dicamba

Test Species Route Value
Classificati
on

References

LD50 Rat Oral
757 - 1707
mg/kg

Moderately
Toxic

[14]

LD50 Mouse Oral 1190 mg/kg
Moderately

Toxic
[14]

LD50 Rabbit Oral 2000 mg/kg
Moderately

Toxic
[14]

LD50 Guinea Pig Oral
566 - 3000

mg/kg

Moderately

Toxic
[14]

LD50 Rat Dermal > 2000 mg/kg Low Toxicity [1]

| LC50 | Rat | Inhalation | > 9.6 mg/L/4hrs | Low Toxicity |[9] |

Environmental Toxicology (Ecotoxicity) Dicamba is highly mobile in soil and has the potential to

contaminate groundwater.[9][15] It has a half-life in soil of 1 to 4 weeks.[9][15] It is considered
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harmful to aquatic life with long-lasting effects.[11]

Table 4: Ecotoxicity Data for Dicamba

Test Species Duration Value
Classificati
on

References

LD50
Mallard
Duck

Acute Oral 2090 mg/kg Non-toxic [11]

LC50
Rainbow

Trout
96-hour 135.4 mg/L Slightly Toxic [14]

LC50
Bluegill

Sunfish
96-hour 135.3 mg/L Slightly Toxic [14]

| EC50 | Daphnia magna | 48-hour | 110 mg/L | Slightly Toxic |[9] |

Handling, Storage, and Personal Protection
Handling:

Use only in a well-ventilated area or under a chemical fume hood.[16]

Avoid contact with eyes, skin, and clothing.[16][17]

Wash hands thoroughly with soap and water after handling and before eating, drinking, or

smoking.[7][18]

Do not reuse containers.[16]

Keep away from heat, sparks, and flame.[12]

Storage:

Store in the original, tightly closed container in a cool, dry, and well-ventilated area.[12][16]

Store away from children, food, feedstuffs, and incompatible materials such as strong acids

and oxidizing agents.[13][16]
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Groundwater contamination may be reduced by diking and flooring of permanent liquid bulk

storage sites with an impermeable material.[16]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety glasses, goggles, or a face shield.[8][16]

Skin Protection: Wear a long-sleeved shirt, long pants, and chemical-resistant gloves (e.g.,

butyl rubber, nitrile rubber >14 mils, neoprene, or PVC).[12][17]

Respiratory Protection: If ventilation is inadequate or exposure limits may be exceeded, use

a NIOSH/MSHA-approved respirator.[7][8] For handlers of certain formulations, a dust/mist

filtering respirator may be required.[19]

Emergency Procedures and First Aid
Facilities storing or utilizing this material should be equipped with an eyewash station and a

safety shower.[8][16]

First Aid Measures

Exposure Event

Ingestion
(Swallowed)

Eye Contact

Skin Contact

Inhalation

Call Poison Control Center
or Doctor Immediately

Hold eye open and rinse slowly
and gently with water

for 15-20 minutes

Take off
contaminated clothing

Move person
to fresh air

Sip a glass of water
if able to swallow

Do NOT induce vomiting
unless told to do so

Remove contact lenses
after first 5 minutes,
then continue rinsing

Get medical attention

Rinse skin immediately
with plenty of water
for 15-20 minutes

Call a poison center
or doctor for advice

If not breathing, call 911,
then give artificial respiration

Call a poison center
or doctor for advice
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Caption: First aid procedures for different exposure routes.

If Swallowed: Call a poison control center or doctor immediately for treatment advice.[7]

Have the person sip a glass of water if they are able to swallow.[7] Do not induce vomiting

unless instructed to do so by a medical professional.[7]

If in Eyes: Hold the eye open and rinse slowly and gently with water for 15-20 minutes.[8]

Remove contact lenses, if present, after the first 5 minutes, then continue rinsing the eye.[8]

[12] Seek immediate medical attention.[10][12]

If on Skin or Clothing: Take off contaminated clothing immediately.[17] Rinse the skin with

plenty of water for 15-20 minutes.[13][17]

If Inhaled: Move the person to fresh air.[6][10] If the person is not breathing, call 911 or an

ambulance, then give artificial respiration if possible.[10]

Accidental Release Measures In the event of a spill, evacuate personnel and secure the area.

[6] Eliminate all ignition sources.[6]
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Small Spill Response Large Spill Response

Absorb spill with inert
material (sand, vermiculite)
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Dike large spills using
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Recover and contain as
much free liquid as possible

Allow absorbed material to
solidify and scrape up for disposal

Flush contaminated area
thoroughly with water

Collect wash liquid with
additional absorbent for disposal

Spill Occurs
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Caption: Workflow for handling small and large spills.

Small Spills: Absorb the spill with an inert material such as sand, vermiculite, or other non-

combustible absorbent material.[7][16] Place the contaminated material into a suitable

chemical waste container for disposal.[7]

Large Spills: Dike the spill using absorbent or impervious materials like clay or sand to

prevent spreading.[7][16] Recover as much free liquid as possible for reuse or disposal.[7]
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Allow any absorbed material to solidify before scraping it up for disposal.[7] After removal,

flush the contaminated area with water.[7]

Stability and Reactivity
Reactivity: The product is stable under normal storage conditions.[7] May decompose if

heated.[7][13]

Incompatible Materials: Avoid contact with strong bases, ammonia, aliphatic amines,

alkanolamines, isocyanates, alkylene oxides, epichlorohydrin, and oxidizing agents.[6][13]

Hazardous Decomposition Products: Combustion may produce toxic fumes, including

hydrogen chloride, organochloride products, and oxides of nitrogen and carbon.[7][16]

Disposal Considerations
Pesticide wastes are toxic.[16] Dispose of waste material in accordance with all applicable

Federal, state, and local laws and regulations at an approved waste disposal facility.[10][16] Do

not contaminate water, food, or feed by storage or disposal.[16][20] For containers, triple rinse

or pressure rinse before offering for recycling or reconditioning, or puncture and dispose of in a

sanitary landfill.[18]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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